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Compound of Interest

Compound Name: (+)-Pulegone

Cat. No.: B1678340

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides comprehensive guidance
on the personal protective equipment (PPE), operational procedures, and disposal plans for
(+)-Pulegone, a naturally occurring monoterpenoid. Adherence to these guidelines is critical for
minimizing risks and ensuring a safe laboratory environment.

Quantitative Data Summary

The following tables summarize key quantitative data for (+)-Pulegone, including its physical
and chemical properties, and toxicological information. This data is essential for a
comprehensive risk assessment prior to handling the substance.

Table 1: Physical and Chemical Properties of (+)-Pulegone
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Property Value

Chemical Formula C10H160[1]

Molar Mass 152.237 g-mol~*[1]
Appearance Colorless oil[1]

Pleasant, similar to pennyroyal, peppermint, and

Odor
camphor[1]
Boiling Point 224 °C (435 °F; 497 K)[1]
Density 0.9346 g/cm?3
Solubility in Water Insoluble
Flash Point 92.22 °C (198.00 °F)
n-octanol/water Partition Coefficient (log Kow) 3.08
Table 2: Toxicological Data for (+)-Pulegone
Parameter Value Species
Oral LD50 470 mg/kg bw Rat

Ingestion of >10 ml of
ennyroyal oil (high in
Oral Toxicity (notes) pennyroy (hig Human
pulegone) can cause moderate

to severe toxicity in humans.

. o Suspected of causing cancer
Carcinogenicity (IARC Group 2E) -

0.1 mg/kg bw/day (established
Tolerable Daily Intake (TDI) by the Committee of Experts -

on Flavoring Substances)

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Pulegone
https://en.wikipedia.org/wiki/Pulegone
https://en.wikipedia.org/wiki/Pulegone
https://en.wikipedia.org/wiki/Pulegone
https://en.wikipedia.org/wiki/Pulegone
https://www.benchchem.com/product/b1678340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

When handling (+)-Pulegone, it is imperative to use appropriate personal protective equipment
to prevent exposure. The recommended PPE includes:

Eye and Face Protection: Wear safety goggles with side protection.

e Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374. It is
recommended to check the chemical resistance of the gloves with the supplier.

» Skin and Body Protection: A complete suit protecting against chemicals is recommended.
The type of protective equipment must be selected based on the concentration and amount
of the dangerous substance at the specific workplace.

o Respiratory Protection: If vapors or aerosols are generated, use a respirator and
components tested and approved under appropriate government standards such as NIOSH
(US) or CEN (EU).

Experimental Protocols and Handling Procedures

General Handling Precautions:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or spray.

Keep away from sources of ignition as (+)-Pulegone is a combustible liquid. No smoking.

Wash hands thoroughly before breaks and after handling the substance.

Keep away from food, drink, and animal feedingstuffs.
Storage:
» Store in a cool, dry, and well-ventilated place.

o Keep the container tightly closed.
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o Recommended storage temperature is 2—8 °C.
Spill and Disposal Plans
Spill Response:

In the event of a spill, follow these procedures to mitigate exposure and environmental
contamination:

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure
adequate ventilation.

» Control Ignition Sources: Remove all sources of ignition from the area.

» Containment: Prevent further leakage or spillage if it is safe to do so. Cover drains to prevent
entry into the sewer system.

» Absorption: Absorb the spill with an inert, non-combustible material such as sand,
diatomaceous earth, or a universal binding agent.

» Collection and Disposal: Collect the absorbed material using an electrically protected
vacuum cleaner or by wet-brushing and place it in a suitable, closed container for disposal.

» Decontamination: Clean the affected area thoroughly.
Waste Disposal:
e (+)-Pulegone and its container must be disposed of as hazardous waste.

» Dispose of the contents and container in accordance with all local, regional, national, and
international regulations.

e |tis recommended to use a licensed disposal company for surplus and non-recyclable
solutions. This combustible material may be burned in a chemical incinerator equipped with
an afterburner and scrubber.

Visual Workflow Guides
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The following diagrams illustrate the procedural workflows for handling a (+)-Pulegone spill
and for its routine safe handling in the laboratory.

Evacuate Area & Ensure Ventilation

'

Remove Ignition Sources

'

Don Appropriate PPE

'

Contain Spill & Cover Drains

'

Absorb with Inert Material

'

Collect Waste in Sealed Container

'

Decontaminate Spill Area

'

Dispose of as Hazardous Waste
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Caption: Workflow for responding to a (+)-Pulegone spill.
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Caption: Standard operating procedure for handling (+)-Pulegone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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